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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830

Metam-sodium is a potent soil fumigant and biocide that requires strict adherence to safety
and disposal protocols due to its high toxicity and hazardous decomposition products. For
researchers, scientists, and drug development professionals, understanding these procedures
Is critical to ensure a safe laboratory environment and maintain regulatory compliance. This
guide provides essential, step-by-step information for the proper management and disposal of
Metam-sodium waste.

Immediate Safety and Handling Precautions

Before handling Metam-sodium, it is imperative to consult the Safety Data Sheet (SDS) and
be fully aware of the associated hazards. Metam-sodium is corrosive, causes severe skin
burns and eye damage, may cause an allergic skin reaction, and is very toxic to aquatic life
with long-lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Metam-
sodium:

» Gloves: Chemical-resistant gloves (e.g., tested according to EN 374).[1]

o Eye Protection: Safety glasses with side shields or chemical goggles. A face shield may also
be necessary.

o Clothing: A lab coat or chemical-resistant apron.
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» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of vapors or mists.[1][3] If sensory irritation (tearing, burning of the eyes or
nose) occurs, respiratory protection may be required, or work must cease.[5]

Incompatible Materials: Metam-sodium is incompatible with acids, peroxides, and acid halides.
[6] Contact with acids will liberate toxic gas (methyl isothiocyanate and hydrogen sulfide).[1][6]
It may also be corrosive to metals.[2][4][7]

Step-by-Step Disposal and Waste Management Plan

Important Note: There is no standard, recommended chemical neutralization procedure for
Metam-sodium in a laboratory setting. Its decomposition upon dilution or contact with acid
generates highly toxic and flammable gases.[6] Therefore, do not attempt to neutralize Metam-
sodium waste with acids or other chemicals. The primary and safest disposal method is
through a licensed hazardous waste management company.

Step 1: Segregate Metam-Sodium Waste

o All materials contaminated with Metam-sodium, including unused product, solutions, grossly
contaminated PPE, and spill cleanup materials, must be collected as hazardous waste.

e Use a dedicated, properly labeled, and sealed waste container. The container must be made
of a compatible material and approved for hazardous waste.[1]

Step 2: Labeling and Storage of Waste

o Clearly label the waste container with "Hazardous Waste," "Metam-sodium,” and the
appropriate hazard symbols (e.g., corrosive, toxic, environmentally hazardous).

» Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials, particularly acids.[8] The storage area should be locked to
prevent unauthorized access.[2][3][8]

Step 3: Managing Spills In the event of a spill, immediate action is required to contain the
material and protect personnel.

o Evacuate: Evacuate non-essential personnel from the immediate area.
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» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

o Contain: For small spills, use a non-combustible absorbent material like sand, earth,
diatomaceous earth, or vermiculite to contain the spillage.[2][4][7] Do not use combustible
materials.

o Collect: Carefully sweep or scoop up the absorbed material and place it into the designated
hazardous waste container.[2][4][7]

o Decontaminate: Clean the spill area thoroughly.

» Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Step 4: Arranging for Professional Disposal

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the pickup and disposal of the Metam-sodium waste.

o Dispose of the contents and the container at an approved waste disposal plant or through an
industrial combustion plant.[1][4]

e Do not empty Metam-sodium waste into drains or release it into the environment.[1][8] It is
very toxic to aquatic life.[1][2][3]

Step 5: Container Decontamination

o Empty containers must be handled in the same way as the substance itself and should be
taken to an approved waste handling site for recycling or disposal.[1][2][4][7]

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning,
with the rinsate collected as hazardous waste.[8]

Quantitative Data Summary

The following table summarizes key hazard and classification data for Metam-sodium.
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Parameter Value Reference

UN Number 3267 [1][4]

o CORROSIVE LIQUID, BASIC,
UN Proper Shipping Name [1114]
ORGANIC, N.O.S.

H302, H314, H317, H318,
GHS Hazard Statements H332, H351, H361, H373, [21[31[4]
H410

EUHO031: Contact with acids
EU Hazard Statement ] ] [1][4]
liberates toxic gas.

Metam-Sodium Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Metam-sodium
waste in a laboratory setting.
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Caption: Workflow for the safe management and disposal of Metam-sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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